Cas no 1261876-45-2 (2-Iodo-5-(trifluoromethyl)benzyl chloride)

• Product Name: 2-Iodo-5-(trifluoromethyl)benzyl chloride
• CAS No: 1261876-45-2
• MF: C₈H₅ClF₃I
• MW: 320.477984189987
• CID: 4981963
• Update Time: 2025-10-12

2-Iodo-5-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• ClCC1=C(C=CC(=C1)C(F)(F)F)I
• 2-Iodo-5-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C8H5ClF3I/c9-4-5-3-6(8(10,11)12)1-2-7(5)13/h1-3H,4H2
• InChI Key： UGJRBUWNPUZFTM-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 2-Iodo-5-(trifluoromethyl)benzyl chloride

Professional Introduction to Compound with CAS No. 1261876-45-2 and Product Name: 2-Iodo-5-(trifluoromethyl)benzyl chloride

The compound with the CAS number 1261876-45-2 is a specialized organic molecule commonly referred to by the product name 2-Iodo-5-(trifluoromethyl)benzyl chloride. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of both iodine and trifluoromethyl substituents on a benzyl chloride backbone. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in pharmaceutical and agrochemical applications.

The iodo substituent at the 2-position of the benzene ring enhances the electrophilicity of the molecule, making it a useful electrophile in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug development. The trifluoromethyl group, on the other hand, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity in biological targets. This makes derivatives of 2-Iodo-5-(trifluoromethyl)benzyl chloride particularly interesting for medicinal chemists.

In recent years, there has been significant interest in the development of novel therapeutic agents that incorporate fluorinated aromatic moieties. The trifluoromethyl group, in particular, has been extensively studied for its role in enhancing pharmacokinetic properties such as solubility and bioavailability. Furthermore, its electron-withdrawing nature can influence the electronic properties of adjacent functional groups, thereby fine-tuning reactivity and selectivity in chemical transformations.

One of the most compelling applications of 2-Iodo-5-(trifluoromethyl)benzyl chloride is in the synthesis of biologically active compounds. For instance, researchers have utilized this intermediate to construct novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine atom allows for facile introduction into bivalent structures through palladium-catalyzed cross-coupling reactions, enabling the creation of complex scaffolds with high precision.

The pharmaceutical industry has also explored derivatives of this compound for their potential antimicrobial and antiviral properties. The combination of an iodine atom and a trifluoromethyl group provides a unique handle for further functionalization while maintaining robust biological activity. Recent studies have demonstrated that compounds derived from 2-Iodo-5-(trifluoromethyl)benzyl chloride exhibit promising interactions with various enzymes and receptors, suggesting their utility as lead compounds for drug discovery.

From an agrochemical perspective, this compound serves as a key building block for developing novel pesticides and herbicides. The structural motifs present in 2-Iodo-5-(trifluoromethyl)benzyl chloride are frequently found in commercial agrochemicals due to their ability to disrupt essential biological pathways in pests while minimizing environmental impact. The trifluoromethyl group, in particular, contributes to enhanced stability against degradation processes, ensuring prolonged efficacy.

The synthetic utility of 2-Iodo-5-(trifluoromethyl)benzyl chloride extends beyond pharmaceuticals and agrochemicals. It is also employed in materials science for the development of advanced polymers and liquid crystals. The halogenated aromatic core provides a scaffold for introducing tailored electronic properties into materials used in electronic devices and optoelectronic applications.

In conclusion, 2-Iodo-5-(trifluoromethyl)benzyl chloride (CAS No. 1261876-45-2) is a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, agrochemical development, and advanced materials. As research continues to uncover new methodologies for functionalizing halogenated aromatic compounds, the importance of intermediates like this one is likely to grow even further.